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Chemical Structure and Validation

The systematic name for Menaquinone-6 is 2-[(2E,6E,10E,14E,18E)-3,7,11,15,19,23-

hexamethyltetracosa-2,6,10,14,18,22-hexaen-1-yl]-3-methyl-1,4-dihydronaphthalene-1,4-dione [1].

The table below summarizes its core chemical properties:

Property Description

Common Name Menaquinone-6 (MK-6) [1]

CAS Number 84-81-1 [1]

Molecular
Formula

C₄₁H₅₆O₂ [1] [2]

Exact Molecular
Weight

580.428031036 g/mol [1]

Average
Molecular
Weight

580.8821 g/mol [1] [2]
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Property Description

IUPAC Name 2-[(2E,6E,10E,14E,18E)-3,7,11,15,19,23-hexamethyltetracosa-2,6,10,14,18,22-
hexaen-1-yl]-3-methyl-1,4-dihydronaphthalene-1,4-dione [1]

Synonym 2-Methyl-3-difarnesyl-1,4-naphthoquinone [2]

All menaquinones share a 2-methyl-1,4-naphthoquinone ring structure and differ in the length of the

isoprenoid side chain attached at the 3-position [3]. For MK-6, this side chain consists of six isoprene units,

giving a total of 30 carbon atoms in the side chain [4]. The notation "difarnesyl" indicates that the side chain

can be seen as two farnesyl units (each with three isoprene units) joined together [2].

Biosynthesis Pathway in Bacteria

Menaquinone-6 is not synthesized by humans but is produced by specific bacteria for their electron transport

chains, particularly under anaerobic conditions [5] [4]. Its biosynthesis follows a conserved pathway

originating from chorismate.
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MK-6 biosynthesis from chorismate. The final step differentiates menaquinone from demethylmenaquinone

[5] [4].

Key features of this pathway include:

Nucleus Origin: The naphthoquinone ring is built from chorismate (derived from the shikimate

pathway) and α-ketoglutarate [5].
Key Intermediate: 1,4-dihydroxy-2-naphthoate (DHNA) is a pivotal naphthalenic intermediate

before prenylation [5].
Chain-Length Determination: The MenA enzyme (polyprenyl diphosphate synthase) specifically

condenses six isopentenyl diphosphate (IPP) units with dimethylallyl diphosphate (DMAPP) to create
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the C30 hexaprenyl side chain, which is then attached to DHNA [4].

Alternative Pathways: Some bacteria (e.g., Helicobacter pylori, Streptomyces) use a non-canonical
"futalosine pathway" for menaquinone biosynthesis [4] [6].

Bacterial Occurrence of MK-6

MK-6 is not the most common menaquinone but serves as the dominant quinone in several bacterial species

[4]. The table below lists identified producers:

Bacterial Species / Group Role of MK-6

Micrococcus luteus (certain subgroups) Dominant or sole quinone [4]

Desulfovibrio spp. (e.g., D. gigas, D. vulgaris) Main quinone in these sulfate-reducing bacteria [4]

Staphylococcus spp. (e.g., S. lentus, S. sciuri) Component of the electron transport chain [4]

Capnocytophaga spp. (e.g., C. gingivalis) Component of the electron transport chain [4]

Uncharacterized Flavobacterium sp. Dominant quinone [4]

Experimental Analysis Methodologies

While the search results do not provide step-by-step protocols for MK-6 analysis, they indicate standard

methodologies based on context.

Extraction and Purification: Menaquinones are typically extracted from bacterial cells using organic

solvents due to their lipophilic nature, such as mixtures of hexane, butanol, or acetone [3] [5].
Separation and Identification:

Chromatography: Techniques like thin-layer chromatography (TLC) and reverse-phase high-
performance liquid chromatography (HPLC) are used to separate different menaquinones

based on their side-chain lengths [5].
Spectroscopy: The purified compounds can be identified using UV-Vis spectroscopy

(characteristic absorption of the naphthoquinone ring) and mass spectrometry (MS) for precise
molecular weight and structural confirmation [5].
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Fermentation Production: MK-7 is produced industrially using Bacillus subtilis in solid-state or

liquid-state fermentation [3]. Research shows yield can be increased using nanoparticle-treated
bacterial strains or enzyme-pre-treated substrates [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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